Cas no 933190-51-3 (8-Bromo-6-chloroimidazo[1,2-b]pyridazine)

8-Bromo-6-chloroimidazo[1,2-b]pyridazine is a heterocyclic compound featuring a fused imidazo[1,2-b]pyridazine core with bromo and chloro substituents at the 8- and 6-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization for targeted molecule development. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is particularly useful in medicinal chemistry for the design of bioactive molecules, owing to its modular reactivity and compatibility with diverse synthetic pathways.
8-Bromo-6-chloroimidazo[1,2-b]pyridazine structure
933190-51-3 structure
Product Name:8-Bromo-6-chloroimidazo[1,2-b]pyridazine
CAS No:933190-51-3
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD11520890
CID:69556
PubChem ID:46835269
Update Time:2025-11-06

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-6-chloroimidazo[1,2-b]pyridazine
    • Imidazo[1,2-b]pyridazine, 8-bromo-6-chloro-
    • LZEJQXOCRMRVNP-UHFFFAOYSA-N
    • BCP15061
    • TRA0003845
    • FCH1404501
    • PB29834
    • SY008565
    • AB0027734
    • AX8165386
    • AM20120346
    • ST24030007
    • W9602
    • 190B513
    • 8-Bromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
    • Z1269172778
    • SCHEMBL104733
    • CS-W003791
    • GS-4258
    • EN300-3242830
    • MFCD11520890
    • DB-029387
    • 933190-51-3
    • AKOS015850574
    • J-519393
    • DTXSID10676356
    • 8-Bromo-6-chloroimidazo[1 pound not2-b]pyridazine
    • MDL: MFCD11520890
    • Inchi: 1S/C6H3BrClN3/c7-4-3-5(8)10-11-2-1-9-6(4)11/h1-3H
    • InChI Key: LZEJQXOCRMRVNP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(Br)C2N(C=CN=2)N=1

Computed Properties

  • Exact Mass: 230.92000
  • Monoisotopic Mass: 230.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 2

Experimental Properties

  • Color/Form: Solid
  • Density: 2.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.767
  • PSA: 30.19000
  • LogP: 2.14520
  • Vapor Pressure: No data available

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Security Information

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JP695-200mg
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 97%
200mg
124.0CNY 2021-08-04
Fluorochem
076813-250mg
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 95%
250mg
£23.00 2022-03-01
Fluorochem
076813-1g
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 95%
1g
£51.00 2022-03-01
Fluorochem
076813-5g
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 95%
5g
£152.00 2022-03-01
Fluorochem
076813-10g
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 95%
10g
£291.00 2022-03-01
TRC
B699745-50mg
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3
50mg
$ 50.00 2022-06-06
TRC
B699745-100mg
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3
100mg
$ 65.00 2022-06-06
TRC
B699745-500mg
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3
500mg
$ 115.00 2022-06-06
Chemenu
CM104240-5g
8-bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 97%
5g
$*** 2023-05-29
Chemenu
CM104240-10g
8-bromo-6-chloroimidazo[1,2-b]pyridazine
933190-51-3 97%
10g
$92 2024-07-19

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  22 h, 50 °C; 50 °C → rt
Reference
Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease
Colombano, Giampiero; Caldwell, John J.; Matthews, Thomas P. ; Bhatia, Chitra; Joshi, Amar; et al, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465

Production Method 2

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  16 h, rt → 100 °C
Reference
Biaryl amide compounds as kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Water ;  overnight, 95 °C; cooled
1.2 Reagents: Sodium bicarbonate ;  pH 7, cooled
Reference
Tricyclic heterocyclic compounds as kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Ethanol ;  15 h, reflux
Reference
Bicyclic piperazine compounds as BTK inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  overnight, reflux; reflux → rt
1.2 Reagents: Ammonia ;  pH 8, 0 - 5 °C
Reference
Preparation of bicyclic heterocyclic compounds as kinase modulators
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Cyclic di-nucleotide compounds as STING agonists
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  rt; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Ethyl acetate ,  Water ;  basified, cooled
Reference
Imidazo[1,2-b]pyridazine derivatives as PDE10 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of CNS diseases
, United States, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Isopropanol ;  20 h, rt → 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Imidazopyridazine compounds as SYK inhibitors and their preparation and use in the treatment of autoimmune and inflammatory diseases
, United States, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Isopropanol ;  20 h, rt → 80 °C
Reference
Rational Design of Highly Selective Spleen Tyrosine Kinase Inhibitors
Lucas, Matthew C.; Goldstein, David M.; Hermann, Johannes C.; Kuglstatter, Andreas; Liu, Wenjian; et al, Journal of Medicinal Chemistry, 2012, 55(23), 10414-10423

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Bromine Solvents: Dichloromethane ,  1,4-Dioxane ;  15 h, 40 °C
1.2 Solvents: Water ;  15 h, 45 °C
Reference
Prpearation of 6-chloro-8-bromoimidazo[1,2-b]pyridazine
, China, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  24 h, reflux
Reference
Preparation of 6-aryl-imidazo[1,2-b]pyridazine derivatives as antitumor agents
, China, , ,

Production Method 12

Reaction Conditions
1.1 Solvents: Water ;  overnight, 50 °C
Reference
Preparation of imidazopyridazinyl compounds as CYP17 inhibitors useful in treating cancer
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Isopropanol ;  20 h, reflux
Reference
Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Solvents: Isopropanol ,  Water ;  15 h, 110 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8
Reference
Macrocyclic urea orexin receptor agonists
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Solvents: Ethanol ;  24 - 48 h, reflux
Reference
Design, synthesis, and biological evaluation of imidazo[1,2-b]pyridazine derivatives as mTOR inhibitors
Mao, Beibei; Gao, Shanyun; Weng, Yiran; Zhang, Liangren; Zhang, Lihe, European Journal of Medicinal Chemistry, 2017, 129, 135-150

Production Method 16

Reaction Conditions
Reference
Preparation of substituted pyrrolopyridinones as HPK1 antagonists and uses thereof
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
Reference
Imidazopyridazinyl compounds
, United States, , ,

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Raw materials

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products

8-Bromo-6-chloroimidazo[1,2-b]pyridazine Related Literature

Additional information on 8-Bromo-6-chloroimidazo[1,2-b]pyridazine

Comprehensive Overview of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine (CAS No. 933190-51-3)

8-Bromo-6-chloroimidazo[1,2-b]pyridazine (CAS No. 933190-51-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The molecular structure of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine features a bromine atom at the 8-position and a chlorine atom at the 6-position, which contribute to its reactivity and versatility in organic synthesis. These halogen substituents make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the context of current research trends, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is often discussed alongside AI-driven drug discovery and high-throughput screening. With the rise of computational chemistry and machine learning, this compound has been identified as a promising scaffold for virtual screening campaigns. Its drug-like properties, including moderate lipophilicity and molecular weight, make it a suitable candidate for lead optimization programs. Researchers are also investigating its potential in fragment-based drug design, a strategy that has gained traction in recent years.

The synthesis of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine typically involves multi-step reactions, starting from commercially available pyridazine derivatives. Key steps include halogenation and cyclization, which require careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its suitability for downstream applications. The compound's stability under various storage conditions is another area of interest for industrial-scale production.

From a commercial perspective, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is available from several specialty chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as global supply chain dynamics and raw material costs, which have become critical considerations in the post-pandemic era. The compound is often listed under categories like pharmaceutical intermediates and research chemicals, reflecting its broad utility.

Environmental and safety aspects of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine are also important discussion points. While not classified as hazardous under standard regulations, proper handling procedures are recommended to minimize exposure. The compound's ecological impact and biodegradability are subjects of ongoing study, particularly in light of increasing regulatory scrutiny on chemical sustainability. Researchers are encouraged to follow green chemistry principles when working with this and similar compounds.

Looking ahead, the future of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine appears promising, with potential applications extending beyond traditional medicinal chemistry. Its incorporation into materials science and catalysis is an emerging area of exploration. As the scientific community continues to uncover new reactivities and properties of this scaffold, it is likely to remain a valuable tool in the chemist's toolbox for years to come.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent